Cas no 392237-02-4 (N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide)

• Product Name: N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide
• CAS No: 392237-02-4
• MF: C₁₅H₉BrF₂N₂OS
• MW: 383.210568189621
• CID: 5946603
• PubChem ID: 4687200
• Update Time: 2025-05-19

N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide
• 392237-02-4
• N-[(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,6-difluorobenzamide
• N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)-2,6-difluorobenzamide
• (E)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2,6-difluorobenzamide
• F0301-0033
• AKOS024575210

• Inchi： 1S/C15H9BrF2N2OS/c1-20-11-6-5-8(16)7-12(11)22-15(20)19-14(21)13-9(17)3-2-4-10(13)18/h2-7H,1H3/b19-15-
• InChI Key： PGJIYBKLFOPXNR-CYVLTUHYSA-N
• SMILES： BrC1C=CC2=C(C=1)S/C(=N\C(C1C(=CC=CC=1F)F)=O)/N2C

Computed Properties

• Exact Mass: 381.95870g/mol
• Monoisotopic Mass: 381.95870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58Ų

Additional information on N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide

Comprehensive Analysis of N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide (CAS No. 392237-02-4)

The compound N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide (CAS No. 392237-02-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a benzothiazole core with bromo and difluorobenzamide substituents, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a scaffold for drug discovery, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for novel heterocyclic compounds like N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide has surged due to their versatility in medicinal chemistry. This compound’s benzothiazole moiety is known for its bioactivity, often linked to antimicrobial and anti-inflammatory properties. Coupled with the difluorobenzamide group, which enhances metabolic stability, this molecule is a focal point for studies aiming to develop new therapeutics for chronic diseases.

From a synthetic chemistry perspective, the preparation of CAS No. 392237-02-4 involves multi-step reactions, including condensation and cyclization processes. The presence of the bromo substituent offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed transformations. This adaptability aligns with the growing trend of green chemistry, where researchers seek efficient methods to minimize waste and improve yields.

The compound’s relevance extends to material science, where its fluorinated components contribute to thermal stability and electronic properties. This has sparked interest in applications such as organic semiconductors or coatings, addressing the global push for sustainable materials. Users searching for high-performance fluorinated compounds often encounter this molecule in patents and academic papers, highlighting its cross-disciplinary appeal.

Another area of interest is the computational modeling of N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide. With the rise of AI-driven drug design, researchers leverage molecular docking simulations to predict its interactions with proteins. This approach aligns with frequent search queries like "benzothiazole derivatives in silico studies", reflecting the integration of technology in modern chemistry.

Regulatory and safety profiles of CAS No. 392237-02-4 are also critical discussion points. While not classified as hazardous, proper handling protocols are emphasized in literature, resonating with laboratory professionals searching for safe handling of brominated compounds. This underscores the importance of transparency in chemical research, a recurring theme in academic and industrial forums.

In summary, N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide represents a convergence of innovation in synthetic chemistry, drug development, and material science. Its structural features and functional groups make it a subject of ongoing exploration, particularly in contexts like targeted therapy and advanced material engineering. As research evolves, this compound is poised to play a pivotal role in addressing contemporary scientific challenges.